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Compound of Interest

Compound Name: Yadanziolide B

Cat. No.: B162276

Authored for: Researchers, scientists, and drug development professionals.

Introduction

Yadanziolide B is a quassinoid diterpenoid isolated from the seeds and stems of Brucea
javanica (L.) Merr., a plant used in traditional Chinese medicine.[1][2][3] It is recognized for its
potent cytotoxic activities against various cancer cell lines, with reported IC50 values in the low
micromolar range (3.00-5.81 uM).[2][4][5] This document provides detailed protocols for the
preparation of Yadanziolide B stock solutions and their application in a common in vitro
cytotoxicity assay.

Physicochemical Properties of Yadanziolide B

A summary of the key physicochemical properties of Yadanziolide B is presented in Table 1.
This information is critical for accurate stock solution preparation and handling.
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Property Value Source(s)
Molecular Formula C20H26011 [415]
Molecular Weight 442.41 g/mol [4][5]
CAS Number 95258-13-2 [4]
Appearance White solid powder [5]
Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Ethyl [31[4]
Acetate, Acetone.
Purity >98.0% [2]

Storage (Powder)

Desiccate at -20°C forup to 3
years. Keep away from direct

sunlight and moisture.

[4]1[5]

Storage (In Solvent)

Store at -80°C for up to 1 year.

[5]

Protocol: Preparation of a 10 mM Yadanziolide B

Stock Solution

This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO), a common solvent for in vitro studies.[2]

3.1 Materials

Calibrated analytical balance

Yadanziolide B powder (CAS: 95258-13-2)

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Sterile, low-retention pipette tips and micropipettes
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o Vortex mixer

 Ultrasonic bath

o Personal Protective Equipment (PPE): lab coat, safety goggles, chemical-resistant gloves
3.2 Safety Precautions

» Yadanziolide B is a cytotoxic compound. Handle with care using appropriate PPE.

o Perform all weighing and reconstitution steps in a chemical fume hood or a ventilated
enclosure.

3.3 Stock Solution Calculation To prepare a 10 mM stock solution, the required mass of
Yadanziolide B is calculated using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

Example Calculation for 1 mL of 10 mM Stock:
e Mass (mg) = 0.010 mol/L x 0.001 L x 442.41 g/mol x 1000 mg/g
e Mass (mg) =4.42 mg

3.4 Step-by-Step Reconstitution Protocol

Equilibration: Before opening, allow the vial of Yadanziolide B powder to equilibrate to room
temperature for at least 1 hour to prevent condensation.[3]

e Weighing: Carefully weigh the calculated amount (e.g., 4.42 mg) of Yadanziolide B powder
and transfer it to a sterile microcentrifuge tube or vial.

e Solvent Addition: Add the calculated volume of DMSO (e.g., 1 mL for a 4.42 mg sample) to
the tube containing the powder.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes.
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» Enhancing Solubility (If Necessary): If the compound does not fully dissolve, warm the tube
at 37°C for 10-15 minutes and briefly sonicate in an ultrasonic bath.[4] Visually inspect for

complete dissolution.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -80°C.[5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.biocrick.com/Yadanziolide-B-BCN6720.html
https://www.targetmol.com/compound/yadanziolide%20b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation Phase

Equilibrate Yadanziolide B
Powder to Room Temp

i

Weigh 4.42 mg
Yadanziolide B

:

Add 1 mL DMSO

Dissolution Phase

v
Vortex Thoroughly

ilf needed

v

Optional:
Warm (37°C) & Sonicate

'

if fully dissolved

Confirm Complete
Dissolution

Storage Phase
A 4

Aliquot into
Single-Use Volumes

'

Store at -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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